

Application Notes & Protocols for the Development of New Aminoglycoside Derivatives

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: 3-HABA Kanamycin A Sulfate

CAS No.: 50725-24-1

Cat. No.: B1598241

[Get Quote](#)

Audience: Researchers, Scientists, and Drug Development Professionals

Objective: This guide provides a comprehensive overview of the strategic design, synthesis, and evaluation of novel aminoglycoside derivatives. It moves beyond simple procedural lists to explain the underlying scientific rationale for overcoming clinical challenges, primarily bacterial resistance and toxicity, and exploring new therapeutic applications.

Part 1: The Aminoglycoside Conundrum: Potency, Resistance, and Toxicity

A Legacy of Potency

Aminoglycosides (AGs) are a formidable class of broad-spectrum, bactericidal antibiotics indispensable for treating severe Gram-negative infections.^{[1][2][3]} Their core structure, typically featuring an aminocyclitol ring (like 2-deoxystreptamine or 2-DOS) glycosidically linked to amino sugars, is crucial for their function.^{[1][4]} They exert their potent bactericidal effect by binding with high affinity to the decoding A-site of the bacterial 16S ribosomal RNA (rRNA)

within the 30S ribosomal subunit.[3][5][6] This interaction disrupts the fidelity of protein synthesis, leading to codon misreading, the production of truncated or aberrant proteins, and ultimately, bacterial cell death.[4][6]

Aminoglycosides are structurally classified based on the substitution pattern of the central 2-DOS ring:

- 4,5-disubstituted: e.g., Neomycin, Paromomycin, Ribostamycin.[1]
- 4,6-disubstituted: e.g., Kanamycin, Gentamicin, Tobramycin, Amikacin.[1]
- Monosubstituted: e.g., Streptomycin, Apramycin.[1]

The Primary Obstacle: Enzymatic Resistance

The widespread clinical use of aminoglycosides since the discovery of streptomycin has inevitably led to the emergence of significant bacterial resistance.[7][8] While mechanisms like reduced drug uptake and ribosomal alteration exist, the most prevalent and clinically significant threat comes from the expression of Aminoglycoside-Modifying Enzymes (AMEs).[1][2][4] These enzymes, often encoded on mobile genetic elements like plasmids, inactivate the antibiotic by covalently modifying its structure, which sterically hinders its binding to the rRNA target.[2][4]

There are three main families of AMEs:

- Aminoglycoside N-acetyltransferases (AACs): Catalyze the acetylation of amino groups using acetyl-CoA.
- Aminoglycoside O-phosphotransferases (APHs): Catalyze the phosphorylation of hydroxyl groups using ATP.
- Aminoglycoside O-nucleotidyltransferases (ANTs): Catalyze the adenylation of hydroxyl groups, also using ATP.[1][4][9]

The emergence of bifunctional enzymes, such as AAC(6')-APH(2''), which can modify nearly all clinical aminoglycosides, presents a formidable challenge in drug development.[9]




Fig 1. Mechanism of Aminoglycoside Action and Resistance.

[Click to download full resolution via product page](#)

Fig 1. Mechanism of Aminoglycoside Action and Resistance.

The Secondary Challenge: Inherent Toxicity

A significant limitation to the systemic use of aminoglycosides is their potential for severe side effects, primarily nephrotoxicity (kidney damage) and ototoxicity (hearing loss), which can be irreversible.^{[6][10][11]} This toxicity makes it challenging to devise rational strategies to circumvent their adverse effects.^{[10][11]} The development of new derivatives must therefore balance the enhancement of antibacterial activity with a reduction in host cell toxicity.

Part 2: Rational Design and Synthetic Strategies for Novel Derivatives

The development of new aminoglycosides is guided by a deep understanding of their structure-activity relationships (SAR) and structure-toxicity relationships.^{[10][12]} The primary goal is to design molecules that evade modification by AMEs while retaining high affinity for the bacterial ribosome and exhibiting a lower propensity for causing toxicity.^{[9][13]}


Strategy 1: Circumventing AME Modification

This is the most successful historical and ongoing strategy. It involves modifying the specific hydroxyl or amino groups on the AG scaffold that are targeted by AMEs.

- **Rationale:** By removing, blocking, or sterically hindering the functional group targeted by an AME, the enzyme can no longer recognize the antibiotic as a substrate. However, the modification must not disrupt the essential interactions required for ribosomal binding.^[13]
- **Key Examples:**
 - **Amikacin:** A semi-synthetic derivative of kanamycin A. The addition of an (S)-4-amino-2-hydroxybutyryl (AHB) group at the N-1 position of the 2-DOS ring sterically protects the molecule from several AMEs, including those that modify the 3'-hydroxyl and 2'- and 3-amino groups.^{[9][13]}
 - **Dibekacin:** A 3',4'-dideoxy derivative of kanamycin B. The removal of the 3'-hydroxyl group, a primary target for APH(3') enzymes, renders it active against many kanamycin-resistant strains.^{[9][14]}

- Plazomicin: A derivative of sisomicin, designed to be stable against a wide array of AMEs, including the common AAC(6')-APH(2'') bifunctional enzyme.[1][15]

Fig 2. Workflow for Derivative Synthesis and Evaluation.



[Click to download full resolution via product page](#)

Fig 2. Workflow for Derivative Synthesis and Evaluation.

Strategy 2: Expanding the Therapeutic Window

Recent research has pivoted towards repurposing the aminoglycoside scaffold for applications beyond traditional antibacterial use, where different biological targets are involved.

- Nonsense Mutation Readthrough for Genetic Diseases: Certain aminoglycosides can induce the eukaryotic ribosome to read through premature termination codons (PTCs), allowing for the synthesis of a full-length, functional protein.[16][17][18] This has therapeutic potential for genetic disorders like Cystic Fibrosis and Duchenne Muscular Dystrophy caused by nonsense mutations.[19][20]
 - Causality: The design principle here is to decouple antibacterial activity and toxicity from readthrough efficacy. This often involves modifications that increase selectivity for the eukaryotic ribosome or reduce the molecule's overall positive charge to decrease toxicity. [17][18][21] For instance, derivatives of paromomycin and geneticin (G418) have been synthesized to enhance readthrough activity while minimizing toxicity.[21][22]
- Antiviral and Antifungal Applications:
 - Antiviral: Aminoglycosides can bind to structured RNA elements in viruses, such as the HIV trans-activation response (TAR) element, interfering with viral replication.[23]

Derivatives conjugated with peptides like arginine have shown enhanced affinity for these viral RNA targets.[23] Some AGs are also being investigated for their potential to inhibit SARS-CoV-2 by binding to key RNA motifs or viral proteins.[24]

- Antifungal: The development of amphiphilic aminoglycosides, which combine the cationic AG headgroup with a hydrophobic lipid tail, has yielded compounds with potent antifungal activity.[25][26][27] These derivatives often have a different mechanism of action, potentially involving disruption of the fungal cell membrane, and are not substrates for bacterial AMEs.[25][26]

Part 3: Application Protocols

The following protocols provide standardized, step-by-step methodologies for the synthesis and evaluation of a novel aminoglycoside derivative.

Protocol 1: Semi-Synthesis of a 6'-N-Alkyl Kanamycin A Derivative

Rationale: The 6'-amino group of kanamycin is a common target for AAC(6') enzymes, a widespread resistance mechanism. Alkylation at this position can block this modification. This protocol uses a well-established reductive amination procedure.

Materials:

- Kanamycin A sulfate
- An appropriate aldehyde (e.g., octanal for an 8-carbon chain)
- Sodium cyanoborohydride (NaBH_3CN)
- Sodium bicarbonate (NaHCO_3)
- Methanol (MeOH)
- Deionized water
- Thin Layer Chromatography (TLC) plates (Silica gel)

- Purification column (e.g., Amberlite CG-50 resin, H⁺ form)
- Ammonia solution (aqueous)

Procedure:

- Dissolution: Dissolve Kanamycin A sulfate (1 equivalent) in a 1:1 mixture of deionized water and methanol.
- Basification: Add solid NaHCO₃ until the pH of the solution is ~8.5-9.0. This ensures the 6'-amino group is deprotonated and nucleophilic.
- Aldehyde Addition: Add the desired aldehyde (1.2 equivalents) to the solution. Stir at room temperature for 1 hour to allow for the formation of the Schiff base (imine) intermediate.
- Reduction: Slowly add sodium cyanoborohydride (2.0 equivalents) in small portions over 30 minutes. NaBH₃CN is a mild reducing agent that selectively reduces the imine in the presence of the sugar carbonyls.
- Reaction Monitoring: Allow the reaction to stir at room temperature overnight. Monitor the reaction progress by TLC (e.g., using a mobile phase of chloroform:methanol:ammonia, 2:2:1). The product should have a higher R_f value than the starting Kanamycin A.
- Quenching & Concentration: Carefully acidify the reaction mixture with dilute HCl to pH ~5 to quench any remaining NaBH₃CN. Concentrate the solution under reduced pressure to remove the methanol.
- Purification (Ion Exchange): a. Load the aqueous solution onto a pre-equilibrated Amberlite CG-50 (H⁺ form) column. b. Wash the column extensively with deionized water to remove unreacted aldehyde and salts. c. Elute the product using a gradient of aqueous ammonia (e.g., 0 to 1.0 N). The desired N-alkylated product will elute as the free base.
- Final Steps: Combine the product-containing fractions, concentrate under reduced pressure, and lyophilize to obtain the final compound as a white powder.
- Characterization: Confirm the structure and purity of the 6'-N-alkyl kanamycin A derivative using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

Protocol 2: In Vitro Evaluation of Antibacterial Activity (MIC Determination)

Rationale: The Minimum Inhibitory Concentration (MIC) is the standard metric for quantifying the potency of an antibiotic. Testing against both a susceptible (wild-type) strain and an isogenic strain engineered to express a specific AME provides a direct measure of the derivative's ability to overcome resistance.

Materials:

- Synthesized aminoglycoside derivative
- Control aminoglycoside (e.g., Kanamycin A)
- Bacterial strains (e.g., E. coli ATCC 25922 and an isogenic strain expressing AAC(6')-Ie)
- Cation-adjusted Mueller-Hinton Broth (MHB)
- Sterile 96-well microtiter plates
- Bacterial inoculum standardized to $\sim 5 \times 10^5$ CFU/mL

Procedure (Broth Microdilution):

- **Stock Solution:** Prepare a stock solution of the synthesized derivative in sterile water or an appropriate solvent.
- **Serial Dilutions:** In a 96-well plate, perform a two-fold serial dilution of the derivative in MHB to achieve a range of desired concentrations (e.g., from 128 $\mu\text{g/mL}$ down to 0.25 $\mu\text{g/mL}$). Prepare a parallel set of dilutions for the control antibiotic.
- **Inoculation:** Add the standardized bacterial inoculum to each well, resulting in a final volume of 100 μL per well.
- **Controls:** Include a positive control well (bacteria in MHB, no antibiotic) and a negative control well (MHB only).
- **Incubation:** Incubate the plates at 37°C for 18-24 hours.

- Reading the MIC: The MIC is the lowest concentration of the antibiotic that completely inhibits visible bacterial growth.
- Data Interpretation: Compare the MIC of the new derivative against the resistant strain to its MIC against the susceptible strain. A small fold-change in MIC indicates the derivative successfully evades the resistance mechanism. Also, compare its activity to the control antibiotic.

Compound	MIC (µg/mL) vs. E. coli WT	MIC (µg/mL) vs. E. coli [AAC(6')-Ie]	Fold-Change
Kanamycin A	1	>64	>64
Derivative X	2	4	2
Plazomicin	0.5	1	2

Table 1: Example MIC data demonstrating a derivative's efficacy against a resistant strain.

Protocol 3: High-Performance Liquid Chromatography (HPLC) Assay for Purity

Rationale: Assessing the purity of a synthesized derivative is critical. While aminoglycosides lack a strong chromophore for standard UV detection, derivatization or specialized detectors can be used. A simpler method involves complexation with borate, which allows for direct UV detection at low wavelengths.[\[28\]](#)

Method:

- Column: Polymer-based C18 column or similar.
- Mobile Phase: An aqueous mobile phase containing sodium sulfate, borate buffer (pH adjusted), and a small amount of an organic modifier like acetonitrile.[\[28\]](#)
- Detection: UV detector set to a low wavelength (e.g., 205 nm).[\[28\]](#)
- Sample Preparation: Dissolve the lyophilized powder in the mobile phase.

- Analysis: Inject the sample and analyze the chromatogram. Purity is determined by the percentage of the area of the main peak relative to the total area of all peaks.

References

- Garneau-Tsodikova, S., & Labby, K. J. (2016). Comprehensive Review of Chemical Strategies for the Preparation of New Aminoglycosides and their Biological Activities. National Institutes of Health. [[Link](#)]
- Li, J., & Chang, C. W. T. (2006). Recent Developments in the Synthesis of Novel Aminoglycoside Antibiotics. *Anti-Infective Agents in Medicinal Chemistry*, 5(3). [[Link](#)]
- Vakulenko, S. B., & Mobashery, S. (2003). Aminoglycosides: Perspectives on Mechanisms of Action and Resistance and Strategies to Counter Resistance. PubMed Central. [[Link](#)]
- Benveniste, R., & Davies, J. (1973). Structure-Activity Relationships Among the Aminoglycoside Antibiotics: Role of Hydroxyl and Amino Groups. National Institutes of Health. [[Link](#)]
- Mayers, D. L. (Ed.). (2007). Aminoglycosides: Mechanisms of Action and Resistance. ResearchGate. [[Link](#)]
- Jana, S., & Deb, J. K. (2006). Aminoglycosides: Activity and Resistance. *Antimicrobial Agents and Chemotherapy*, 50(7), 2465–2472. [[Link](#)]
- Li, J., & Chang, C. W. T. (2006). Recent Developments in the Synthesis of Novel Aminoglycoside Antibiotics. Ingenta Connect. [[Link](#)]
- Garneau-Tsodikova, S., & Labby, K. J. (2016). Comprehensive review of chemical strategies for the preparation of new aminoglycosides and their biological activities. ResearchGate. [[Link](#)]
- Hussain, R., & Baasov, T. (2020). The relationship between the structure and toxicity of aminoglycoside antibiotics. PMC. [[Link](#)]
- Creative Diagnostics. (n.d.). Mechanisms and Impact of Aminoglycoside. Creative Diagnostics. [[Link](#)]

- Zárate, S. G., et al. (2018). Overcoming Aminoglycoside Enzymatic Resistance: Design of Novel Antibiotics and Inhibitors. PMC - NIH. [\[Link\]](#)
- Wikipedia. (n.d.). Aminoglycoside. Wikipedia. [\[Link\]](#)
- Tanaka, N., et al. (1983). Studies on antiviral agents. V. Synthesis and in vitro antiviral activity of new aminoglycoside derivatives having palmitoyl group. PubMed. [\[Link\]](#)
- Zárate, S. G., et al. (2018). Overcoming Aminoglycoside Enzymatic Resistance: Design of Novel Antibiotics and Inhibitors. MDPI. [\[Link\]](#)
- Kudo, E., & Po-Huang, L. (2014). Strategies to overcome the action of aminoglycoside-modifying enzymes for treating resistant bacterial infections. PMC - NIH. [\[Link\]](#)
- TechLink. (n.d.). Materials and methods for treating diseases caused by genetic disorders using aminoglycosides and derivatives thereof which exhibit low nephrotoxicity. TechLink. [\[Link\]](#)
- Böttger, E. C., et al. (2003). Structure-Activity Relationships among the Kanamycin Aminoglycosides: Role of Ring I Hydroxyl and Amino Groups. Antimicrobial Agents and Chemotherapy, 47(10), 3098–3106. [\[Link\]](#)
- Vasylykiv, K., & Garneau-Tsodikova, S. (2011). Understanding and overcoming aminoglycoside resistance caused by N-6'-acetyltransferase. PMC - NIH. [\[Link\]](#)
- Baasov, T. (2010). Aminoglycosides redesign strategies for improved antibiotics and compounds for treatment of human genetic diseases. PubMed. [\[Link\]](#)
- O'Sullivan, M. C., et al. (2021). Potential for the Development of a New Generation of Aminoglycoside Antibiotics. ResearchGate. [\[Link\]](#)
- Lentini, N. A., et al. (2017). Reducing the Toxicity of Designer Aminoglycosides as Nonsense Mutation Readthrough Agents for Therapeutic Targets. PMC - PubMed Central. [\[Link\]](#)
- Sabbavarapu, N. M., et al. (2023). Balancing Nonsense Mutation Readthrough and Toxicity of Designer Aminoglycosides for Treatment of Genetic Diseases. ACS Medicinal Chemistry Letters. [\[Link\]](#)

- Al-Mestarihi, A. H., & Chang, C. W. T. (2022). Amphiphilic aminoglycosides: Modifications that revive old natural product antibiotics. PMC. [[Link](#)]
- Al-Mestarihi, A. H., & Chang, C. W. T. (2022). Amphiphilic aminoglycosides: Modifications that revive old natural product antibiotics. Frontiers. [[Link](#)]
- Zárate, S. G., et al. (2018). Overcoming Aminoglycoside Enzymatic Resistance: Design of Novel Antibiotics and Inhibitors. Semantic Scholar. [[Link](#)]
- O'Sullivan, M. C., et al. (2021). Potential for the Development of a New Generation of Aminoglycoside Antibiotics. PMC. [[Link](#)]
- Hussain, R., & Baasov, T. (2020). The Relationship Between the Structure and Toxicity of Aminoglycoside Antibiotics. ResearchGate. [[Link](#)]
- Nudelman, I., et al. (2010). Development of novel aminoglycoside (NB54) with reduced toxicity and enhanced suppression of disease-causing premature stop mutations. National Institutes of Health. [[Link](#)]
- Miller, R. A. (2021). Aminoglycosides and their potential as SARS-CoV-2 antivirals. PMC - PubMed Central. [[Link](#)]
- Zárate, S. G., et al. (2018). Overcoming Aminoglycoside Enzymatic Resistance: Design of Novel Antibiotics and Inhibitors. ResearchGate. [[Link](#)]
- Mingeot-Leclercq, M. P., et al. (1999). Aminoglycosides: Activity and Resistance. PMC - NIH. [[Link](#)]
- Labby, K. J., & Garneau-Tsodikova, S. (2013). New trends in aminoglycosides use. PMC - NIH. [[Link](#)]
- Patsnap. (2013). Aminoglycosides and uses thereof in treating genetic disorders. Patsnap. [[Link](#)]
- Crich, D., & Yuan, H. (2023). Synthesis of Methyl Aprabiosaminide and 2-Hydroxyapramycin from Apramycin. PMC - NIH. [[Link](#)]

- Aggen, J. B., & Po-Huang, L. (2010). New aminoglycoside antibiotics. PubMed. [\[Link\]](#)
- Barends, D. M., et al. (2016). Assay Development for Aminoglycosides by HPLC with Direct UV Detection. Journal of Chromatographic Science. [\[Link\]](#)
- van der Verdonk, C. P. M., et al. (2020). Rapid and Accurate Detection of Aminoglycoside-Modifying Enzymes and 16S rRNA Methyltransferases by Targeted Liquid Chromatography-Tandem Mass Spectrometry. PMC - NIH. [\[Link\]](#)
- SUNY TechConnect. (n.d.). Combining Aminoglycoside Antibiotics and PKZ18 Analogs. SUNY TechConnect. [\[Link\]](#)
- GlycoSyn. (2023). Synthesis of designer aminoglycosides to treat rare genetic disorders. GlycoSyn. [\[Link\]](#)
- Ries, K., et al. (1973). In vitro evaluation of a new aminoglycoside derivative of kanamycin, a comparison with tobramycin and gentamycin. PubMed. [\[Link\]](#)
- Wang, Z., et al. (2022). Affinity-Based Analysis Methods for the Detection of Aminoglycoside Antibiotic Residues in Animal-Derived Foods: A Review. MDPI. [\[Link\]](#)
- Michael, K., & Tor, Y. (2003). Aminoglycoside and its Derivatives as Ligands to Target the Ribosome. Current Pharmaceutical Design, 9(14). [\[Link\]](#)
- Ries, K., et al. (1973). In Vitro Evaluation of a New Aminoglycoside Derivative of Kanamycin, a Comparison with Tobramycin and Gentamycin. PMC - NIH. [\[Link\]](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- [1. Comprehensive Review of Chemical Strategies for the Preparation of New Aminoglycosides and their Biological Activities - PMC \[pmc.ncbi.nlm.nih.gov\]](#)

- 2. Aminoglycosides: Perspectives on Mechanisms of Action and Resistance and Strategies to Counter Resistance - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 3. Aminoglycoside - Wikipedia [en.wikipedia.org]
- 4. journals.asm.org [journals.asm.org]
- 5. researchgate.net [researchgate.net]
- 6. creative-diagnostics.com [creative-diagnostics.com]
- 7. benthamscience.com [benthamscience.com]
- 8. Recent Developments in the Synthesis of Novel Aminoglycoside Anti...: Ingenta Connect [ingentaconnect.com]
- 9. Overcoming Aminoglycoside Enzymatic Resistance: Design of Novel Antibiotics and Inhibitors - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 10. The relationship between the structure and toxicity of aminoglycoside antibiotics - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 11. researchgate.net [researchgate.net]
- 12. Structure-Activity Relationships Among the Aminoglycoside Antibiotics: Role of Hydroxyl and Amino Groups - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 13. mdpi.com [mdpi.com]
- 14. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
- 15. Understanding and overcoming aminoglycoside resistance caused by N-6'-acetyltransferase - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 16. Aminoglycosides redesign strategies for improved antibiotics and compounds for treatment of human genetic diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
- 17. Reducing the Toxicity of Designer Aminoglycosides as Nonsense Mutation Readthrough Agents for Therapeutic Targets - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 18. Synthesis of designer aminoglycosides to treat rare genetic disorders | GlycoSyn [glycosyn.com]
- 19. Technology for Innovative Entrepreneurs & Businesses | TechLink [techlinkcenter.org]
- 20. Aminoglycosides and uses thereof in treating genetic disorders - Eureka | Patsnap [eureka.patsnap.com]
- 21. pubs.acs.org [pubs.acs.org]
- 22. Development of novel aminoglycoside (NB54) with reduced toxicity and enhanced suppression of disease-causing premature stop mutations - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]

- 23. Potential for the Development of a New Generation of Aminoglycoside Antibiotics - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 24. Aminoglycosides and their potential as SARS-CoV-2 antivirals - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 25. Amphiphilic aminoglycosides: Modifications that revive old natural product antibiotics - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 26. Frontiers | Amphiphilic aminoglycosides: Modifications that revive old natural product antibiotics [[frontiersin.org](https://www.frontiersin.org/)]
- 27. New trends in aminoglycosides use - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 28. academic.oup.com [academic.oup.com]
- To cite this document: BenchChem. [Application Notes & Protocols for the Development of New Aminoglycoside Derivatives]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b1598241/docs#application-notes-protocols-for-the-development-of-new-aminoglycoside-derivatives>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check